Cas no 464-17-5 (1,7,7-trimethylbicyclo2.2.1hept-2-ene)

1,7,7-Trimethylbicyclo[2.2.1]hept-2-ene, commonly known as camphene, is a bicyclic monoterpene with a distinctive camphor-like odor. This compound is widely utilized in organic synthesis, fragrance formulation, and as an intermediate in the production of specialty chemicals. Its rigid bicyclic structure and reactive double bond make it valuable for Diels-Alder reactions and other cycloaddition processes. Camphene exhibits good thermal stability and low toxicity, enhancing its suitability for industrial applications. Additionally, it serves as a precursor in the synthesis of camphor and related derivatives. Its compatibility with various solvents and reagents further underscores its versatility in chemical research and manufacturing.

1,7,7-trimethylbicyclo2.2.1hept-2-ene structure

464-17-5 structure

Product Name:1,7,7-trimethylbicyclo2.2.1hept-2-ene

CAS No:464-17-5

MF:C₁₀H₁₆

MW:136.234043121338

MDL:MFCD24525369

CID:330116

PubChem ID:10047

Update Time:2025-06-07

1,7,7-trimethylbicyclo2.2.1hept-2-ene Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.1]hept-2-ene,1,7,7-trimethyl-
- 4,7,7-trimethylbicyclo[2.2.1]hept-2-ene
- 1,7,7-Trimethyl-2-norbornene
- 1,7,7-Trimethylbicyclo[2.2.1]hept-2-ene
- 1,7,7-Trimethyl-bicyclo[2.2.1]hepten-2-ene
- 1,7,7-Trimethylnorbornene
- 2-Bornene
- Bornylene
- bornylene (2-bornene)
- 1,7,7-trimethylbicyclo2.2.1hept-2-ene
- 464-17-5
- 1,7-Trimethylnorbornene
- Bicyclo[2.2.1]hept-2-ene,7,7-trimethyl-
- F7WB27RKZC
- NSC 193373
- 1,7-Trimethyl-2-norbornene
- 1,7,7-Trimethylbicyclo(2.2.1)hept-2-ene
- Bicyclo(2.2.1)hept-2-ene, 1,7,7-trimethyl-
- 1,7-Trimethylbicyclo[2.2.1]hept-2-ene
- Bicyclo[2.2.1]hept-2-ene, 1,7,7-trimethyl-
- NSC-193373
- NS00010213
- DTXSID20870545
- .ALPHA.-BORNENE
- UNII-F7WB27RKZC
- bornene
- EN300-296428
- NSC193373
- Q27277780
- MDL： MFCD24525369
- Inchi： 1S/C10H16/c1-9(2)8-4-6-10(9,3)7-5-8/h4,6,8H,5,7H2,1-3H3
- InChI Key： KUKRLSJNTMLPPK-UHFFFAOYSA-N
- SMILES： C1(C)(C)C2C=CC1(C)CC2

Computed Properties

Exact Mass: 136.12528
Monoisotopic Mass: 136.125201
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 3.6

Experimental Properties

Density: 0.8455 (estimate)
Melting Point: 113°C
Boiling Point: 185.55°C (rough estimate)
Flash Point: 24.9°C
Refractive Index: 1.4860 (estimate)
PSA: 0
LogP: 2.99870

1,7,7-trimethylbicyclo2.2.1hept-2-ene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1088404-1g	1,7,7-Trimethylbicyclo[2.2.1]hept-2-ene	464-17-5	95%	1g	$1613.0	2025-04-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01029955-1g	1,7,7-Trimethylbicyclo[2.2.1]hept-2-ene	464-17-5	95%	1g	￥11067.0	2024-04-18
Enamine	EN300-296428-0.05g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		0.05g	$1866.0	2023-09-06
Enamine	EN300-296428-0.1g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		0.1g	$1955.0	2023-09-06
Enamine	EN300-296428-0.25g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		0.25g	$2044.0	2023-09-06
Enamine	EN300-296428-0.5g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		0.5g	$2132.0	2023-09-06
Enamine	EN300-296428-1.0g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		1g	$0.0	2023-06-07
Enamine	EN300-296428-2.5g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		2.5g	$4355.0	2023-09-06
Enamine	EN300-296428-5.0g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		5.0g	$6441.0	2023-02-28
Enamine	EN300-296428-10.0g	1,7,7-trimethylbicyclo[2.2.1]hept-2-ene	464-17-5		10.0g	$9550.0	2023-02-28

1,7,7-trimethylbicyclo2.2.1hept-2-ene Related Literature

1. CCXXXI.—l-Epicamphor (l-β-camphor)

Julius Bredt,William Henry Perkin J. Chem. Soc. Trans. 1913 103 2182
2. CL.—Contributions to the chemistry of the terpenes. Part XIII. The preparation of pure bornylene

George Gerald Henderson,William Caw J. Chem. Soc. Trans. 1912 101 1416
3. CXXXI.—The action of hypochlorous acid on bornylene

George Gerald Henderson,John Alexander Mair J. Chem. Soc. Trans. 1923 123 1155
4. CCXIII.—Contributions to the chemistry of the terpenes. Part X. The action of chromyl chloride, nitrous acid, and nitric acid on bornylene

George Gerald Henderson,Isidor Morris Heilbron J. Chem. Soc. Trans. 1911 99 1887
5. Catalytic transformation of camphene over aluminophosphate-based molecular sieves

S. P. Elangovan,Banumathi Arabindoo,V. Krishnasamy,V. Murugesan J. Chem. Soc. Faraday Trans. 1995 91 4471